Cas no 100232-81-3 (3,5-Pyridinedicarboxylic acid,4-benzo[b]thien-2-yl-1,4-dihydro-2,6-dimethyl-, diethyl ester)
![3,5-Pyridinedicarboxylic acid,4-benzo[b]thien-2-yl-1,4-dihydro-2,6-dimethyl-, diethyl ester structure](https://www.kuujia.com/scimg/cas/100232-81-3x500.png)
100232-81-3 structure
Product name:3,5-Pyridinedicarboxylic acid,4-benzo[b]thien-2-yl-1,4-dihydro-2,6-dimethyl-, diethyl ester
CAS No:100232-81-3
MF:C21H23NO4S
MW:385.476624727249
CID:1125303
3,5-Pyridinedicarboxylic acid,4-benzo[b]thien-2-yl-1,4-dihydro-2,6-dimethyl-, diethyl ester Chemical and Physical Properties
Names and Identifiers
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- 3,5-Pyridinedicarboxylic acid,4-benzo[b]thien-2-yl-1,4-dihydro-2,6-dimethyl-, diethyl ester
- 3,5-Pyridinedicarboxylic acid, 4-benzo[b]thien-2-yl-1,4-dihydro-2,6-dimethyl-, 3,5-diethyl ester
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- Inchi: 1S/C21H23NO4S/c1-5-25-20(23)17-12(3)22-13(4)18(21(24)26-6-2)19(17)16-11-14-9-7-8-10-15(14)27-16/h7-11,19,22H,5-6H2,1-4H3
- InChI Key: RJGGFRANOZFJGV-UHFFFAOYSA-N
- SMILES: C1(C)NC(C)=C(C(OCC)=O)C(C2SC3=CC=CC=C3C=2)C=1C(OCC)=O
Computed Properties
- Exact Mass: 385.13489
Experimental Properties
- Density: 1?+-.0.06 g/cm3(Predicted)
- Melting Point: 167-169 °C
- Boiling Point: 527.9±50.0 °C(Predicted)
- PSA: 64.63
- pka: 2.89±0.70(Predicted)
3,5-Pyridinedicarboxylic acid,4-benzo[b]thien-2-yl-1,4-dihydro-2,6-dimethyl-, diethyl ester Related Literature
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Ya-Nan Jing Mater. Chem. Front., 2020,4, 2435-2442
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Kaifeng Chen,Weijie Chen,Fangyuan Chen,Haiman Zhang,Huiying Xu,Zhi Zhou,Wei Yi Org. Chem. Front., 2021,8, 4452-4458
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Amitabh Jha,Ajaya B. Naidu,Ashraf M. Abdelkhalik Org. Biomol. Chem., 2013,11, 7559-7565
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Sandrine Thicoipe,Philippe Carbonnière,Claude Pouchan Phys. Chem. Chem. Phys., 2013,15, 11646-11652
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